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Compound of Interest

Compound Name: Trigonosin F

Cat. No.: B15595101

Trigonosin F: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of Trigonosin F, a modified daphnane diterpenoid isolated from
Trigonostemon thyrsoideum. This document is intended to serve as a valuable resource for
researchers and professionals engaged in natural product chemistry, drug discovery, and
development.

Chemical and Physical Properties

Trigonosin F is a complex natural product with the molecular formula C46H54013. It was first
isolated from the roots of Trigonostemon thyrsoideum. The compound was obtained as a white
amorphous powder.

Table 1: Physical and Chemical Properties of Trigonosin F
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Property

Value

Source

CAS Number

1262842-73-8

Commercial Suppliers

Journal of Natural Products,

Molecular Formula C46H54013
2011
] Journal of Natural Products,
Molecular Weight 814.91 g/mol
2011
) Journal of Natural Products,
Appearance White amorphous powder
2011
Melting Point Not available
N Soluble in methanol and Deduced from isolation
Solubility

chloroform.

protocol

Spectroscopic Data

The structure of Trigonosin F was elucidated through extensive spectroscopic analysis,

including Nuclear Magnetic Resonance (NMR) and High-Resolution Electrospray lonization
Mass Spectrometry (HRESIMS).

NMR Spectroscopic Data
The 1H and 3C NMR data were recorded in CDCls.

Table 2: 1H NMR Spectroscopic Data for Trigonosin F (in CDCIs)
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Position oH (ppm), mult. (J in Hz)
1 3.42,d (10.0)

3 5.60, d (3.0)

4 3.55, d (3.0)

5 5.85, s

7 4.90, d (8.0)

8 2.65,m

10 295'm

11 2.40, m

12 210, m

15 1.80, s

16 1.95,s

17 5.05, 4.95 (each s)
18 1.10, d (7.0)

19 1.05, d (7.0)

20 1.25,s

2' 7.95, dd (8.0, 1.5)
3 7.40, t (8.0)

4 7.55, 1 (8.0)

5' 7.95, dd (8.0, 1.5)
6' 7.40, t (8.0)

2", 6" 8.05, d (8.0)

3", 5" 7.45,1(8.0)

4" 7.60, t (8.0)
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OAc 2.15,s

Table 3: 13C NMR Spectroscopic Data for Trigonosin F (in CDCls)

Position oC (ppm) Position o6C (ppm)
1 45.1 18 17.2
2 78.2 19 16.8
3 75.3 20 15.5
4 54.2 1 166.5
5 72.1 2' 130.2
6 135.4 3 128.5
7 79.8 4 133.2
8 42.3 5' 128.5
9 85.1 6' 130.2
10 40.1 1" 165.8
11 35.5 2", 6" 129.8
12 38.2 3", 5" 128.6
13 130.1 4" 133.5
14 138.2 OAc (C=0) 170.5
15 10.5 OAc (CHs) 21.2
16 20.1

17 112.5

Mass Spectrometry Data

High-resolution mass spectrometry provided the exact mass, confirming the molecular formula.
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Table 4: Mass Spectrometry Data for Trigonosin F

. [M+Na]* [M+Na]*
Technique lon
(Observed) (Calculated)
HRESIMS Sodium Adduct 837.3458 837.3462

Experimental Protocols
Extraction and Isolation of Trigonosin F

The following protocol is a summary of the method described in the Journal of Natural
Products, 2011.
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Extraction

Air-dried, powdered roots of
Trigonostemon thyrsoideum (5.0 kg)

A4

Extract with 95% EtOH (3 x 20 L)
at room ternperature

A4

Concentrate under reduced pressure

A
Crude EtOH extract (350 g)

Partitioning
A

Suspend in H20 (2 L)

Y
Partition with EtOAc (3 x 2 L)

A
EtOAc-soluble fraction (120 g)

Chroma‘ 'ography

Silica gel column chromatography
(petroleum ether/acetone gradient)

Fractions Fr. 1-8

Fr.5(15g)

A
Sephadex LH-20 column (CHCl3/MeOH, 1:1)

\ 4
Subfractions Fr. 5.1-5.5

Fr.5.3 (3.5 g)

A4

Preparative HPLC
(MeOH/H20, 85:15)

A
Trigonosin F (6) (12 mg)

Click to download full resolution via product page

Caption: Isolation workflow for Trigonosin F.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15595101?utm_src=pdf-body-img
https://www.benchchem.com/product/b15595101?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Biological Activity
Cytotoxicity

Trigonosin F has been evaluated for its cytotoxic activity against three human cancer cell

lines.

Table 5: Cytotoxic Activity of Trigonosin F (ICso in pM)

Cell Line ICs0 (M)
HL-60 (promyelocytic leukemia) > 40
A549 (lung carcinoma) > 40
MCF-7 (breast adenocarcinoma) > 40

The results indicate that Trigonosin F did not exhibit significant cytotoxicity against these cell

lines under the tested conditions.

Potential Signaling Pathways

While specific signaling pathways for Trigonosin F have not been elucidated, other daphnane
diterpenoids are known to exert their biological effects through various mechanisms. Further
research into the specific molecular targets of Trigonosin F is warranted.

Potential Signaling Pathways

Daphnane Diterpenoids (General)
Modulation PI3K/Akt/mTOR Pathway
. . 7 I
Daphnane Diterpenoids Activation — Induction of Apoptosis
T

Protein Kinase C (PKC) Activation

Click to download full resolution via product page

Caption: Potential signaling pathways modulated by daphnane diterpenoids.
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Conclusion

Trigonosin F is a structurally interesting modified daphnane diterpenoid. This guide provides a
summary of its known chemical and physical properties, detailed spectroscopic data for its
identification and characterization, and an overview of its reported biological activity. While it
did not show potent cytotoxicity against the tested cell lines, the complex structure of
Trigonosin F and the known diverse bioactivities of related daphnane diterpenoids suggest
that further investigation into its biological effects and potential therapeutic applications is
warranted. This document serves as a foundational resource to facilitate such future research
endeavors.

« To cite this document: BenchChem. [physical and chemical properties of Trigonosin F].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595101#physical-and-chemical-properties-of-
trigonosin-f]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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